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Compound of Interest

Compound Name: 1-Hydroxy-6-methylsulfonylindole

Cat. No.: B064835

For laboratory professionals engaged in research and development, the proper management
and disposal of chemical waste are paramount to ensuring a safe working environment and
maintaining environmental compliance. This document provides a comprehensive, step-by-step
guide for the safe disposal of 1-Hydroxy-6-methylsulfonylindole, a compound that requires
careful handling due to its potential hazards.

Hazard Profile and Safety Summary

1-Hydroxy-6-methylsulfonylindole is classified with specific hazards that necessitate
stringent safety protocols during handling and disposal. Understanding these hazards is the
first step in a safe disposal workflow.

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 1-Hydroxy-6-methylsulfonylindole is associated with the following hazards[1]:

o Skin Irritation (H315): Causes skin irritation.
o Serious Eye Irritation (H319): Causes serious eye irritation.
o Respiratory Irritation (H335): May cause respiratory irritation.

The table below summarizes the key safety information derived from its GHS classification.
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. Precautionary Statements
Hazard Classification GHS Hazard Statement .
(Disposal Relevant)

P264: Wash skin thoroughly

after handling. P280: Wear
Skin Corrosion/Irritation H315: Causes skin irritation protective gloves/protective

clothing/eye protection/face

protection.

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P305+P351+P338: IF IN

Serious Eye Damage/Eye H319: Causes serious eye ) ) )
EYES: Rinse cautiously with

Irritation irritation )
water for several minutes.

Remove contact lenses, if
present and easy to do.

Continue rinsing.

P261: Avoid breathing
N o H335: May cause respiratory dust/fume/gas/mist/vapors/spr
Specific Target Organ Toxicity o
irritation ay. P271: Use only outdoors or

in a well-ventilated area.

P501: Dispose of
Disposal contents/container to an

approved waste disposal plant.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of 1-Hydroxy-6-
methylsulfonylindole waste. This procedure is designed to minimize risk to personnel and the
environment.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical waste, ensure that appropriate personal protective equipment is
worn. This includes, but is not limited to:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b064835?utm_src=pdf-body
https://www.benchchem.com/product/b064835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

A laboratory coat

Closed-toe shoes

Step 2: Waste Segregation

Proper segregation of chemical waste is crucial to prevent accidental chemical reactions.

e Solid Waste: Collect solid 1-Hydroxy-6-methylsulfonylindole waste, including
contaminated consumables (e.g., weigh boats, contaminated paper towels), in a designated,
properly labeled, and sealed container.

e Liquid Waste: Solutions containing 1-Hydroxy-6-methylsulfonylindole should be collected
in a separate, sealed, and clearly labeled waste container. Avoid mixing with other
incompatible waste streams.

Step 3: Waste Container Labeling

All waste containers must be accurately and clearly labeled. The label should include:

The full chemical name: "Waste 1-Hydroxy-6-methylsulfonylindole"

The primary hazards (e.g., "Irritant™)

The date of accumulation

The name of the principal investigator or laboratory group

Step 4: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area away from general
laboratory traffic. Ensure that the storage area is designed for hazardous waste and that
incompatible chemicals are not stored in close proximity.
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Step 5: Final Disposal

The final disposal of 1-Hydroxy-6-methylsulfonylindole must be conducted through an
approved hazardous waste disposal facility.[2][3] Adhere to all institutional, local, and national
regulations governing chemical waste disposal. Do not attempt to dispose of this chemical
down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 1-Hydroxy-6-
methylsulfonylindole.
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Caption: Disposal Workflow for 1-Hydroxy-6-methylsulfonylindole.
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This guide provides a foundational framework for the safe disposal of 1-Hydroxy-6-
methylsulfonylindole. It is imperative for all laboratory personnel to supplement this
information with their institution's specific safety and environmental health protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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